![molecular formula C6H6Cl2N2 B3265721 3,5-dichloro-N-methylpyridin-2-amine CAS No. 4088-62-4](/img/structure/B3265721.png)
3,5-dichloro-N-methylpyridin-2-amine
Overview
Description
3,5-dichloro-N-methylpyridin-2-amine, also known as 2-Amino-3,5-dichloro-6-methylpyridine, is a chemical compound with the molecular formula C6H6Cl2N2 . It has a molecular weight of 177.03 g/mol .
Molecular Structure Analysis
The InChI Key of 3,5-dichloro-N-methylpyridin-2-amine is RZQVKCDLRMMEPT-UHFFFAOYSA-N . The compound has 10 heavy atoms, 6 of which are aromatic .Physical And Chemical Properties Analysis
The compound is a crystalline powder . It has a high GI absorption and is BBB permeant . It is not a P-gp substrate . It has a Log Kp (skin permeation) of -5.65 cm/s . Its water solubility is 0.252 mg/ml .Scientific Research Applications
Synthesis of Trifluoromethylpyridines
3,5-dichloro-N-methylpyridin-2-amine can be used as a precursor in the synthesis of trifluoromethylpyridines . Trifluoromethylpyridines are a key structural motif in active agrochemical and pharmaceutical ingredients . They are used in the protection of crops from pests .
Suzuki–Miyaura Coupling
The compound can be used in Suzuki–Miyaura coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . This reaction is known for its mild and functional group tolerant conditions, making it a valuable tool in the synthesis of complex organic compounds .
Synthesis of Agrochemicals
3,5-dichloro-N-methylpyridin-2-amine can be used in the synthesis of agrochemicals . For example, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in high demand .
Pharmaceutical Applications
Trifluoromethylpyridines, which can be synthesized from 3,5-dichloro-N-methylpyridin-2-amine, are used in the pharmaceutical industry . Several trifluoromethylpyridine derivatives are used in pharmaceutical and veterinary products .
Chlorotropic Rearrangement
3,5-dichloro-N-methylpyridin-2-amine can undergo chlorotropic rearrangement to form different isomers . This property can be exploited in the synthesis of various organic compounds .
Synthesis of Functional Materials
The compound can be used in the development of functional materials . The unique physicochemical properties of fluorine and the unique characteristics of the pyridine moiety make trifluoromethylpyridines valuable in the development of new materials .
Safety and Hazards
properties
IUPAC Name |
3,5-dichloro-N-methylpyridin-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6Cl2N2/c1-9-6-5(8)2-4(7)3-10-6/h2-3H,1H3,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZQVKCDLRMMEPT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=C(C=N1)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-dichloro-N-methylpyridin-2-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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